Cas no 1000-67-5 (Butyl Sodium Sulfate)

• Product Name: Butyl Sodium Sulfate
• CAS No: 1000-67-5
• MF: C₄H₉NaO₄S
• MW: 176.16663146019
• CID: 189124
• Update Time: 2025-05-20

Butyl Sodium Sulfate Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,monobutyl ester, sodium salt (1:1)
• BUTYL SULFATE SODIUM SALT??
• SODIUM N-BUTYL SULPHATE
• Butyl Sodium Sulfate
• BUTYL SULFATE SODIUM SALT
• sodium,butyl sulfate
• EINECS 213-672-7
• Sodium butyl sulphate
• Sulfuric acid,monobutyl ester,sodium salt
• Sodiumn-butylsulfate
• n-Butylsulfatesodiumsalt
• n-Butyl sulphate sodium salt
• Sulfuric acid sodium butyl ester salt

• Inchi： 1S/C4H10O4S.Na/c1-2-3-4-8-9(5,6)7;/h2-4H2,1H3,(H,5,6,7);/q;+1/p-1
• InChI Key： NGDIAZZSCVVCEW-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCCCC.[Na+]

Computed Properties

• Exact Mass: 176.01200

Experimental Properties

• PSA: 74.81000
• LogP: 1.34410

Butyl Sodium Sulfate Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters

Additional information on Butyl Sodium Sulfate

Butyl Sodium Sulfate (CAS No. 1000-67-5): Applications and Recent Research Developments

Butyl Sodium Sulfate, with the chemical formula C₄H₉NaSO₄ and CAS number 1000-67-5, is a widely utilized compound in various industrial and scientific applications. This compound, often referred to as sodium butyl sulfate, has garnered significant attention due to its versatile properties and its role in modern chemical and pharmaceutical research. The following discussion delves into the compound's characteristics, its diverse applications, and the latest research findings that highlight its importance in contemporary science.

The molecular structure of Butyl Sodium Sulfate consists of a sodium cation (Sodium ion (Na⁺)) paired with a butyl sulfate anion (butyl sulfate (C₄H₉SO₄⁻)). This configuration imparts upon it unique solubilizing and emulsifying capabilities, making it an invaluable reagent in biochemical processes. The compound's high solubility in water and its stability under a range of pH conditions further enhance its utility in laboratory settings.

In the realm of pharmaceuticals, Butyl Sodium Sulfate has found applications as an excipient in drug formulations. Its ability to stabilize active pharmaceutical ingredients (APIs) has been explored in the development of novel drug delivery systems. Recent studies have demonstrated its potential in enhancing the bioavailability of certain therapeutic agents, thereby improving treatment efficacy. The compound's compatibility with various organic solvents also makes it a preferred choice for formulating liquid medications.

Beyond pharmaceuticals, Butyl Sodium Sulfate plays a crucial role in the cosmetics industry. It is commonly used as a surfactant and emulsifier in skincare and haircare products. Its gentle yet effective cleansing properties have led to its incorporation into formulations designed for sensitive skin types. Additionally, researchers have been investigating its potential benefits in anti-aging creams, where its stabilizing properties help maintain the integrity of active ingredients such as antioxidants.

The environmental science sector has also begun to explore the applications of Butyl Sodium Sulfate. Its effectiveness in breaking down organic pollutants has been noted in wastewater treatment processes. By facilitating the emulsification of oils and greases, this compound aids in the removal of hazardous substances from water bodies, contributing to environmental conservation efforts. Furthermore, its biodegradability makes it an eco-friendly alternative to harsher chemical agents traditionally used in industrial cleaning processes.

Recent advancements in material science have uncovered new uses for Butyl Sodium Sulfate as well. Researchers have been experimenting with incorporating it into polymer matrices to enhance their thermal stability and mechanical strength. This innovation has potential implications for the development of more durable and sustainable materials used in construction, automotive manufacturing, and electronics.

The agricultural sector has not been left behind either. Butyl Sodium Sulfate has been tested as a component in soil conditioners, where it helps improve water retention and nutrient availability for plants. Its ability to neutralize acidic soils has shown promise in regions suffering from soil degradation, thereby supporting sustainable farming practices.

In conclusion, Butyl Sodium Sulfate (CAS No. 1000-67-5) is a multifaceted compound with a broad spectrum of applications across various industries. Its unique chemical properties have made it indispensable in pharmaceuticals, cosmetics, environmental science, material science, and agriculture. As research continues to uncover new possibilities for this versatile compound, its significance is only set to grow further.